Cas no 14556-13-9 (Phenol,3,5-bis(1-methylpropyl)-)
14556-13-9 structure
Product Name:Phenol,3,5-bis(1-methylpropyl)-
CAS No:14556-13-9
MF:C14H22O
MW:206.323884487152
CID:223410
PubChem ID:139784
Update Time:2025-04-19
Phenol,3,5-bis(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3,5-bis(1-methylpropyl)-
- 3,5-di(butan-2-yl)phenol
- UNII-1J8W9H8R2F
- DTXSID90873068
- Q27252490
- 1J8W9H8R2F
- 3,5-Bis(2-butyl)phenol
- 3,5-di-sec-butylphenol
- 3,5-Di-s-butylphenol
- SCHEMBL6536206
- 14556-13-9
- Phenol, 3,5-bis(1-methylpropyl)-
- PHENOL, 3,5-DI-SEC-BUTYL-
- 3,5-Bis(1-methylpropyl)phenol
-
- Inchi: 1S/C14H22O/c1-5-10(3)12-7-13(11(4)6-2)9-14(15)8-12/h7-11,15H,5-6H2,1-4H3
- InChI Key: PFBHMJJMZWUEAI-UHFFFAOYSA-N
- SMILES: OC1C=C(C=C(C=1)C(C)CC)C(C)CC
Computed Properties
- Exact Mass: 206.16716
- Monoisotopic Mass: 206.167065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 4.9
Experimental Properties
- Density: 0.933
- Boiling Point: 302.1°C at 760 mmHg
- Flash Point: 140.4°C
- Refractive Index: 1.506
- PSA: 20.23
Phenol,3,5-bis(1-methylpropyl)- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
14556-13-9 (Phenol,3,5-bis(1-methylpropyl)-) Related Products
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- 75520-41-1(Acetyl Coenzyme A Trilithium Salt)
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- 80-46-6(4-Tert-Amylphenol)
- 77-40-7(Bisphenol B)
- 5635-50-7(Vitestrol)
- 99-71-8(4-(butan-2-yl)phenol)
- 140-66-9(4-Tert-Octylphenol)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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